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Compound of Interest

Compound Name: 3,8-Dinitro-6-phenylphenanthridine

Cat. No.: B017715 Get Quote

An In-depth Technical Guide to 3,8-Dinitro-6-
phenylphenanthridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,8-Dinitro-6-phenylphenanthridine, a key intermediate in the synthesis of

various biologically active compounds. This document details its molecular characteristics and

outlines the established synthetic pathway, offering valuable information for researchers in

organic synthesis, medicinal chemistry, and drug development.

Core Molecular Data
3,8-Dinitro-6-phenylphenanthridine is a derivatized phenanthridine notable as a precursor in

multi-step organic syntheses.[1] Its fundamental properties are summarized below.
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Property Value Reference

Chemical Formula C₁₉H₁₁N₃O₄ [1][2]

Molecular Weight 345.31 g/mol [1]

345.314 g/mol [2]

345.3 g/mol [3]

CAS Number 82921-86-6 [1][2]

Appearance Derivatized phenanthridine [1]

Primary Application
Intermediate in organic

synthesis
[2]

Synthetic Pathway Overview
The synthesis of 3,8-Dinitro-6-phenylphenanthridine is a critical step in the production of 3,8-

Diamino-6-phenylphenanthridine, a precursor to fluorescent DNA intercalating agents like

ethidium bromide. The overall synthetic route is a well-established multi-step process.[4]

The synthesis is strategically divided into three main stages:

Ullmann Condensation: Formation of a dinitrobiphenyl backbone.

Acylation: Synthesis of an N-benzoyl intermediate.

Morgan-Walls Cyclization: Dehydrative cyclization to yield the final 3,8-Dinitro-6-
phenylphenanthridine.[4]
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Stage 1: Ullmann Condensation

Stage 2: Acylation

Stage 3: Morgan-Walls Cyclization
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Synthetic pathway for 3,8-Dinitro-6-phenylphenanthridine.

Experimental Protocols
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The following sections provide a detailed exposition of each major step in the synthetic

pathway.

Stage 1: Ullmann Condensation for Dinitrobiphenyl
Synthesis
The initial step involves the formation of a dinitrobiphenyl compound, which serves as the

foundational backbone. A representative procedure for a similar Ullmann reaction to produce

2,2'-dinitrobiphenyl involves heating o-chloronitrobenzene with copper bronze. The product is

then typically purified by recrystallization from ethanol.

Stage 2: Acylation to Form N-Benzoyl Intermediate
Following the creation of the dinitrobiphenyl backbone and subsequent functionalization to 2-

Amino-4,4'-dinitrobiphenyl, an acylation reaction is performed. This step involves reacting the

amino group with benzoyl chloride to form the amide, N-Benzoyl-2-amino-4,4'-dinitrobiphenyl.

This intermediate is crucial for the subsequent cyclization step.

Stage 3: Morgan-Walls Cyclization
The final step is the intramolecular cyclization of N-Benzoyl-2-amino-4,4'-dinitrobiphenyl to

yield 3,8-Dinitro-6-phenylphenanthridine. This reaction is a type of dehydrative cyclization

known as the Morgan-Walls reaction. A common reagent used for such dehydrative cyclizations

in the synthesis of phenanthridines is phosphorus oxychloride (POCl₃). The reaction typically

involves heating the N-benzoyl intermediate with phosphorus oxychloride, which acts as both a

dehydrating and cyclizing agent.

Biological Activity
Currently, there is limited direct research on the specific biological activities or signaling

pathway interactions of 3,8-Dinitro-6-phenylphenanthridine itself. Its primary significance in

the scientific literature is as a chemical intermediate. The resulting product of its reduction, 3,8-

Diamino-6-phenylphenanthridine, is the core structure of well-known DNA intercalating agents,

which are widely used as fluorescent stains for nucleic acids in molecular biology.[4] The

biological properties of these downstream compounds are extensively studied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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